Cas no 2229175-31-7 (5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229175-31-7
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 5856672
• PubChem ID: 165766000
• Update Time: 2025-06-09

5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid
• 2229175-31-7
• EN300-1745654

• Inchi： 1S/C13H8N2O3/c16-13(17)11-7-12(18-15-11)9-5-6-14-10-4-2-1-3-8(9)10/h1-7H,(H,16,17)
• InChI Key： AUGANNIZUOIYCK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 240.05349212g/mol
• Monoisotopic Mass: 240.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid (CAS: 2229175-31-7)

The compound 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid (CAS: 2229175-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a quinoline core linked to an oxazole-carboxylic acid moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, particularly in the context of infectious diseases and oncology.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid, highlighting a novel, high-yield method that improves scalability for industrial production. The researchers employed a palladium-catalyzed cross-coupling reaction to achieve the desired structural configuration, with subsequent optimization steps to enhance purity and yield. This advancement addresses previous challenges in the synthesis of this compound, which often resulted in low yields and impurities that complicated downstream applications.

In terms of biological activity, recent in vitro studies have demonstrated that 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid exhibits potent inhibitory effects against several kinase targets implicated in cancer progression. Specifically, the compound showed nanomolar affinity for PI3Kα and mTOR, key regulators of the PI3K/AKT/mTOR signaling pathway. These findings were corroborated by molecular docking studies, which revealed stable interactions between the compound and the ATP-binding sites of these kinases. Such results suggest its potential as a lead compound for the development of targeted cancer therapies.

Further investigations into the antimicrobial properties of 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid have revealed its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies indicate that the compound disrupts bacterial cell wall synthesis by inhibiting penicillin-binding proteins (PBPs), a mode of action distinct from conventional β-lactam antibiotics. This discovery opens new avenues for combating antibiotic resistance, a pressing global health challenge.

Despite these promising findings, challenges remain in the clinical translation of 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid. Pharmacokinetic studies in animal models have identified issues related to bioavailability and metabolic stability, which may limit its therapeutic potential. Current research efforts are focused on structural modifications to improve these properties while retaining the compound's biological activity. For instance, ester prodrug derivatives are being explored to enhance oral absorption, and nanoparticle-based delivery systems are under investigation to improve tissue targeting.

In conclusion, 5-(quinolin-4-yl)-1,2-oxazole-3-carboxylic acid represents a versatile scaffold with significant potential in both anticancer and antimicrobial drug discovery. The recent advancements in its synthesis and mechanistic understanding provide a solid foundation for future research. However, addressing its pharmacokinetic limitations will be crucial for advancing this compound toward clinical applications. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential.